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Executive Summary

8-Methoxyisoquinolin-5-amine (CAS: 321921-99-7) is a specialized heterocyclic building
block primarily utilized in the synthesis of kinase inhibitors and CNS-active agents.[1] Its
structural integration of an electron-rich amino group at the C5 position and a methoxy group at
the C8 position of the isoquinoline core makes it a critical scaffold for structure-activity
relationship (SAR) studies, particularly for tuning solubility and metabolic stability in drug
candidates.

Critical Advisory: This compound is frequently confused with its quinoline isomer, 8-amino-5-
methoxyquinoline (CAS: 30465-68-0), a common directing group known as the "Chen
Auxiliary."[1] Researchers must verify the Isoquinoline core (Nitrogen at position 2) versus the
Quinoline core (Nitrogen at position 1) before procurement.

Part 1: Identity & Technical Specifications[1]

To ensure the integrity of your chemical supply chain, the following specifications should be
used as the "Gold Standard" for incoming goods receipt and Quality Control (QC).
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~hemical Identity Table[1]

Feature Specification Notes

Chemical Name 8-Methoxyisoquinolin-5-amine Systematic Name
5-Amino-8-

Common Synonyms methoxyisoquinoline; 8-

Methoxy-5-isoquinolinamine

Do NOT confuse with 30465-
CAS Number 321921-99-7

68-0
Molecular Formula C10H10N20
Molecular Weight 174.20 g/mol
COC1=C2C(C(N)=CC=C2)=C o
SMILES Isoquinoline Core
N=C1
) Darkens upon oxidation
Appearance Pale yellow to brown solid o N
(air/light sensitive)
Solubility DMSO, Methanol, DCM Limited solubility in water

Structural Differentiation

The following diagram illustrates the critical difference between the target molecule and its
common isomer.

COMMON IMPOSTER
8-Amino-5-methoxyquinoline

Nitrogen at Pos 1
Methoxy at Pos 5

CAS: 30465-68-0 Amine at Pos 8

(Quinoline Core)

TARGET MOLECULE

8-Methoxyisoquinolin-5-amine Nitrogen at Pos 2

--9| Methoxy at Pos 8
Amine at Pos 5

CAS: 321921-99-7
(Isoquinoline Core)
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Figure 1: Structural differentiation between the target isoquinoline and the common quinoline

auxiliary.

Part 2: Commercial Supply Landscape[1]

The supply chain for 8-Methoxyisoquinolin-5-amine is characterized by a mix of catalog
suppliers and custom synthesis houses.[1] Unlike the quinoline analog, which is a commodity
chemical, the isoquinoline variant is often a "Make-to-Order" or "Tier 2" stock item.[1]

i L

Supplier Tier Characteristics Typical Lead Time Recommended For
High probability of
Tier 1: Stock physical stock.[1] HTS Screening, Pilot
i 1-3 Days )
Aggregators Ships from US/EU Reactions (<5gq)
warehouses.
Synthesis labs (often
Tier 2: Origin in China/Ukraine) that
2-3 Weeks Scale-up (10g - 1009)
Manufacturers supply the
aggregators.
] CROs that synthesize ]
Tier 3: Custom ] ) GMP production,
de novo if stock is 6-8 Weeks

Synthesis

depleted.[1]

Kilogram scale

Key Commercial Sources (Verified)

Note: Availability fluctuates.[2] Always request a current Certificate of Analysis (CoA) before

purchase.

e BLD Pharm: Frequently lists this item (Cat# BD517934) with stock in Shanghai or US

warehouses.

» Enamine: A primary source for heterocyclic building blocks; likely holds the building block or

its immediate nitro-precursor.[1]

e abcr GmbH: European distributor (Cat# AB495258), reliable for EU-based logistics.
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o ChemScene / MedChemExpress: Often repackage from primary synthesis labs; good for
small research quantities (mg to 1g).

Part 3: Synthesis & Impurities (Technical Context)

Understanding the synthesis is mandatory for interpreting LCMS data and identifying impurities.
The standard industrial route relies on the nitration of 8-methoxyisoquinoline.[1]

Synthetic Pathway[1][7][8][9]

« Starting Material: 8-Hydroxyisoquinoline.[1]
o Methylation: Conversion to 8-Methoxyisoquinoline using Mel/K2COs.

 Nitration (Critical Step): Electrophilic aromatic substitution.[3] The methoxy group at C8
activates the para-position (C5).

o Reagent: HNO3/H2S0a4 or KNO3/H2SOa.
o Selectivity: Highly favors C5, but trace amounts of C7-nitro isomer may form.
e Reduction: Conversion of 5-nitro-8-methoxyisoquinoline to the target amine.

o Reagent: H2/Pd-C or Fe/HCI.

Impurity Profile

When validating a new batch, look for these specific impurities in the LCMS/HPLC trace:
o Impurity A (Precursor): 5-Nitro-8-methoxyisoquinoline (Incomplete reduction).[1]
» Impurity B (Regioisomer): 8-Methoxyisoquinolin-7-amine (Resulting from nitration at C7).[1]

e Impurity C (Oxidation): Azo-dimers or N-oxides (Common in electron-rich amino-
isoquinolines stored improperly).[1]

Part 4: Quality Control & Handling Protocols
Self-Validating QC Workflow
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Do not rely solely on the vendor's CoA.[1] The following workflow ensures the material is
suitable for high-stakes medicinal chemistry.

Material Receipt

(Check CAS: 321921-99-7)

Visual Inspection
(Reject if Black/Tar)

LCMS Analysis
(Check M+H = 175.2)

1H NMR (DMSO-d6)
(Verify Isoquinoline Splitting)

Purity > 95%7?

Yes No

Release to Inventory Quarantine / Return

(Store under Argon, -20°C) (Contact Vendor)

Click to download full resolution via product page

Figure 2: Incoming Quality Control Decision Tree.

1H NMR Diagnostic Peaks (DMSO-d6)

To distinguish from the quinoline isomer, focus on the heterocyclic ring protons:

¢ Isoquinoline Singlet: Look for a distinctive singlet (or very tight doublet) around 9.0 - 9.5 ppm
(H1 proton, adjacent to Nitrogen). Quinoline lacks this singlet environment.
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e Coupling: The H3 and H4 protons in isoquinoline appear as a doublet pair (J ~ 6 Hz).

Handling & Stability

» Oxidation Risk: Amino-isoquinolines are electron-rich and prone to oxidation.[1]
» Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

¢ Solution Stability: Unstable in solution for prolonged periods. Prepare fresh in degassed
solvents.

References

e PubChem.Compound Summary: 8-Methoxyisoquinolin-5-amine (CAS 321921-99-7).[1]
National Library of Medicine. Available at: [Link]

» Journal of Heterocyclic Chemistry.Nitration of Isoquinolines. (Contextual Reference for
Synthesis Route). Wiley Online Library.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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